Cas no 69978-79-6 (Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate)

• Product Name: Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate
• CAS No: 69978-79-6
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5762791
• PubChem ID: 20555402
• Update Time: 2025-06-15

Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11252319
• methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate
• EN300-1698822
• 69978-79-6
• Tyrosine, 3-fluoro-, methyl ester
• Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate

• Inchi： 1S/C10H12FNO3/c1-15-10(14)8(12)5-6-2-3-9(13)7(11)4-6/h2-4,8,13H,5,12H2,1H3
• InChI Key： IQRHFELMGPTEOK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)OC)N)O

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±37.0 °C(Predicted)
• pka: 8.58±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate (CAS No. 69978-79-6)

Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate, identified by its CAS number 69978-79-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a fluoro and hydroxyl functional group on its aromatic ring, is a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable candidate for drug discovery, particularly in targeting metabolic and neurological disorders.

The compound’s molecular structure combines a phenylpropanoate backbone with strategic substitutions, enhancing its reactivity and binding affinity. Researchers are increasingly exploring its potential in peptide synthesis and enzyme inhibition, aligning with trends in personalized medicine and precision therapeutics. The presence of the fluoro group improves metabolic stability, a feature highly sought after in modern pharmacokinetic optimization.

In recent years, the demand for fluorinated compounds like Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate has surged due to their applications in PET imaging and targeted drug delivery. This aligns with the growing focus on non-invasive diagnostic tools and theranostic approaches. The compound’s hydroxyl group further enables facile derivatization, making it a versatile building block for bioconjugation and prodrug development.

From a synthetic chemistry perspective, CAS 69978-79-6 is often synthesized via esterification of the corresponding amino acid precursor, followed by selective fluorination. Its purity and stability are critical for reproducibility in high-throughput screening (HTS) assays, a cornerstone of contemporary drug discovery pipelines. Analytical techniques such as HPLC and NMR are routinely employed to validate its structural integrity.

Beyond pharmaceuticals, this compound has niche applications in agrochemical research, where fluorinated analogs are explored for their enhanced bioactivity and environmental persistence. However, its primary relevance remains in medicinal chemistry, particularly in designing CNS-active agents and GPCR modulators. The compound’s chiral center also underscores its utility in asymmetric synthesis, a hot topic in green chemistry initiatives.

As the scientific community pivots toward AI-driven drug design, compounds like Methyl 2-amino-3-(3-fluoro-4-hydroxyphenyl)propanoate are increasingly modeled in in silico platforms to predict ADMET properties. This synergy of computational and experimental approaches accelerates the identification of novel biomarkers and therapeutic targets. Its structure-activity relationship (SAR) data is often curated in open-access databases, fostering collaborative innovation.

In summary, CAS 69978-79-6 exemplifies the intersection of fluorine chemistry and drug development, addressing pressing challenges in precision medicine. Its multifaceted applications—from proteomics to material science—highlight its enduring relevance in cutting-edge research. Future studies may further elucidate its role in neuroprotection and immune modulation, solidifying its status as a cornerstone of modern synthetic chemistry.